Cas no 1538362-49-0 (2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1538362-49-0
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 6366141
• PubChem ID: 81645968
• Update Time: 2025-06-13

2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol
• Benzenemethanol, α-(aminomethyl)-4-fluoro-2-(trifluoromethyl)-
• 2-amino-1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol
• EN300-1147472
• Benzenemethanol, alpha-(aminomethyl)-4-fluoro-2-(trifluoromethyl)-
• AKOS020225657
• 1538362-49-0
• 2-amino-1-[4-fluoro-2-(trifluoromethyl)phenyl]ethanol

• Inchi： 1S/C9H9F4NO/c10-5-1-2-6(8(15)4-14)7(3-5)9(11,12)13/h1-3,8,15H,4,14H2
• InChI Key： FZRNYBQHLHVVQI-UHFFFAOYSA-N
• SMILES： C1(C(CN)O)=CC=C(F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 285.7±35.0 °C(Predicted)
• pka: 11.62±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol

Introduction to 2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol (CAS No. 1538362-49-0)

2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1538362-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif comprising an amino group, a fluoro-substituted phenyl ring, and a trifluoromethyl side chain, exhibits promising properties that make it a valuable candidate for further research and development.

The molecular structure of 2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol is characterized by its high degree of functionalization, which includes the presence of both electron-donating and electron-withdrawing groups. The fluoro substituent at the para position of the phenyl ring introduces fluorine's unique electronic and steric effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the trifluoromethyl group enhances lipophilicity and metabolic stability, making it an attractive feature for drug design.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to improve pharmacokinetic profiles and biological activity. The combination of an amino group and fluoro-substituted phenyl ring in 2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol positions it as a potential scaffold for developing novel therapeutic agents. Studies have shown that such structural motifs can interact with biological targets in unique ways, leading to enhanced efficacy and reduced side effects compared to traditional non-fluorinated analogs.

One of the most compelling aspects of 2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol is its potential application in the development of small-molecule inhibitors for various diseases. The compound's ability to modulate enzyme activity and receptor binding has been explored in several preclinical studies. For instance, researchers have investigated its interactions with enzymes involved in metabolic pathways, suggesting that it may have therapeutic potential in treating conditions such as diabetes and obesity.

Furthermore, the fluoro-substituent in the phenyl ring can influence the pharmacokinetic properties of 2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol, including its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These properties are critical for determining the compound's suitability for clinical development. Preliminary data indicate that the compound exhibits favorable solubility and stability, which are essential characteristics for an effective drug candidate.

The trifluoromethyl group also contributes to the compound's metabolic stability by resisting oxidative degradation. This stability is particularly important for drugs that require prolonged circulation in the body to achieve therapeutic effects. Additionally, the presence of both an amino group and a hydroxyl group provides multiple sites for chemical modification, allowing researchers to fine-tune the molecule's properties for specific applications.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions using 2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol as a lead compound. These techniques have helped researchers identify potential binding pockets on target proteins and optimize the molecule's structure for improved binding affinity. Such computational approaches are increasingly integral to drug discovery pipelines, streamlining the process from initial design to final optimization.

The synthesis of 2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the fluoro-substituted phenyl ring efficiently. These advancements are crucial for enabling further exploration of the compound's potential applications.

In conclusion, 2-amino-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol (CAS No. 1538362-49) represents a promising candidate for pharmaceutical research due to its unique structural features and favorable pharmacokinetic properties. The combination of an amino group, fluoro-substituted phenyl ring, and trifluoromethyl side chain offers numerous opportunities for developing novel therapeutic agents with enhanced efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.